Cas no 611-68-7 (2,5-Cyclohexadiene-1,4-dione,2-methoxy-6-methyl-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2-methoxy-6-methyl-
• CAS No: 611-68-7
• Molecular Formula: C₈H₈O₃
• Molecular Weight: 152.14732
• CID: 508778
• PubChem ID: 101355

2,5-Cyclohexadiene-1,4-dione,2-methoxy-6-methyl- Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-methoxy-6-methyl-
• 2-methoxy-6-methylcyclohexa-2,5-diene-1,4-dione
• 3-methoxy-2,5-toluquinone
• 2-Methoxy-6-methyl-[1,4]benzochinon
• 2-methoxy-6-methyl-[1,4]benzoquinone
• 2-Methoxy-6-methyl-1,4-benzoquinone
• 2-methoxy-6-methylbenzo-1,4-quinone
• 2-methoxy-6-methyl-p-benzoquinone
• 4-Methoxy-toluoquinone
• BRN 2046069
• p-Benzoquinone, 2-methoxy-6-methyl-
• NSC 407935
• SCHEMBL684719
• NSC-407935
• 4-08-00-01788 (Beilstein Handbook Reference)
• NSC407935
• InChI=1/C8H8O3/c1-5-3-6(9)4-7(11-2)8(5)10/h3-4H,1-2H
• AKOS006276481
• EN300-6769835
• ghl.PD_Mitscher_leg0.710
• CHEMBL483439
• 611-68-7
• starbld0040124
• DTXSID20209992
• NS-01171
• MFCD01663090
• 2,5-Cyclohexadiene-1,4-dione, 2-methoxy-6-methyl-
• G70244

• InChIKey： HVGWDVJUMODUIZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8O3/c1-5-3-6(9)4-7(11-2)8(5)10/h3-4H,1-2H3
• SMILES： CC1=CC(=O)C=C(C1=O)OC

Computed Properties

• Exact Mass: 152.04734
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 152.047
• Heavy Atom Count: 11
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 0.61480
• PSA: 43.37
• Refractive Index: 1.505
• Boiling Point: 255.2°C at 760 mmHg
• Flash Point: 109.4°C
• Density: 1.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones